N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide
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Description
N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C17H15FN2OS2 and its molecular weight is 346.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activities
N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide and its derivatives have been explored for their potential in anticancer applications. Research has focused on the synthesis of novel compounds and the evaluation of their anticancer activities against various cancer cell lines. For instance, studies have synthesized and tested derivatives for their efficacy against melanoma-type cell lines and breast cancer cells, showing promising results in terms of inhibitory effects and cytotoxic activities (Duran & Demirayak, 2012; Abu-Melha, 2021).
Antibacterial Evaluation
Beyond anticancer properties, some derivatives of this compound have been synthesized and evaluated for their antibacterial activities. The compounds have shown promising results against various bacteria, indicating potential applications in the development of new antibacterial agents (Lu et al., 2020).
Optoelectronic Properties
Research has also extended into the exploration of optoelectronic properties of thiazole-based compounds, including those related to this compound. Such studies aim to understand and utilize these compounds in various optoelectronic applications, showcasing the versatility of thiazole derivatives in scientific research (Camurlu & Guven, 2015).
Src Kinase Inhibitory and Anticancer Activities
Additionally, thiazole derivatives, including those related to this compound, have been investigated for their Src kinase inhibitory and anticancer activities. Such studies aim to identify compounds with potential therapeutic applications in cancer treatment, highlighting the significant role of thiazole derivatives in medicinal chemistry (Fallah-Tafti et al., 2011).
Properties
IUPAC Name |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2OS2/c1-10-3-8-14-16(11(10)2)20-17(23-14)19-15(21)9-22-13-6-4-12(18)5-7-13/h3-8H,9H2,1-2H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFSBCIHLZYJKFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)NC(=O)CSC3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.